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Introduction

Melanin probe-1, chemically known as N-(2-(diethylamino)ethyl)-5-fluoropicolinamide, is a
specialized molecular probe with dual functionality as a fluorescent and a Positron Emission
Tomography (PET) imaging agent.[1] Its primary application lies in the selective detection and
guantification of melanin, a pigment found in most melanoma lesions.[2] This property makes it
a valuable tool for researchers in oncology, dermatology, and pigment cell biology for studying
melanin-related disorders, assessing changes in pigmentation, and aiding in the identification
of melanoma.[1][2] The probe's mechanism of action involves specific binding to melanin,
which for the fluorescent application, results in a measurable fluorescence signal, and for PET
applications, allows for non-invasive imaging of melanin-expressing tissues.[1][3]

Chemical Structure and Properties

The chemical identity and fundamental properties of Melanin probe-1 are summarized below.

Chemical Structure

IUPAC Name: N-[2-(diethylamino)ethyl]-5-fluoropyridine-2-carboxamide[4]
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Chemical Formula: C12H1sFNsO[1]

Molecular Weight: 239.29 g/mol [1]

CAS Number: 1420844-62-7[1]

SMILES: CCN(CC)CCNC(=0)C1=NC=C(C=C1)F[1]

Figure 1: Chemical structure of Melanin probe-1.

Physicochemical and Photophysical Properties

Quantitative data on the physicochemical and photophysical properties of the non-radioactive
Melanin probe-1 are not extensively available in the public domain. The table below
summarizes the available information.

Property Value Reference
Molecular Formula C12H18FN3O [1]
Molecular Weight 239.29 g/mol [1]
CAS Number 1420844-62-7 [1]
LogP (calculated) 1.3 [4]

Binds to melanin resulting in a
measurable fluorescence
signal. Specific

Fluorescence Properties excitation/emission maxima, [1]
quantum yield, and extinction
coefficient are not readily

available.

Experimental Protocols

This section details the methodologies for the synthesis, in vitro binding, and in vivo imaging of
Melanin probe-1 and its radiolabeled analogue.
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Synthesis of N-(2-(diethylamino)ethyl)-5-
fluoropicolinamide

A detailed, step-by-step synthesis protocol for the non-radioactive Melanin probe-1 is not
explicitly available in the reviewed literature. However, based on general organic synthesis
principles for analogous compounds, a plausible synthetic route is outlined below. The
synthesis of similar benzamide derivatives often involves the coupling of a carboxylic acid with
an amine.[5][6]

Synthesis of Melanin probe-1

K_/‘J—V‘_‘— Amide Coupling
ctivation Activated Ester Intermediate

.S—fluoropicolinic acid

" N-(2-(diethylamino)ethyl)
-5-fluoropicolinamide
(Melanin probe-1)

Purification
(e.g., Chromatography)

Click to download full resolution via product page
Figure 2: Generalized synthesis pathway for Melanin probe-1.
Protocol:

» Activation of Carboxylic Acid: 5-fluoropicolinic acid is dissolved in a suitable aprotic solvent
(e.g., dimethylformamide or dichloromethane). A coupling agent (e.g., HATU, HBTU) and a
non-nucleophilic base (e.g., diisopropylethylamine) are added to activate the carboxylic acid,
forming an active ester intermediate.

o Amide Coupling: N,N-diethylethylenediamine is added to the reaction mixture. The amine
attacks the activated ester to form the amide bond.

» Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
or liquid chromatography-mass spectrometry (LC-MS).
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e Work-up and Purification: Upon completion, the reaction mixture is subjected to an aqueous
work-up to remove water-soluble byproducts. The crude product is then purified using
column chromatography on silica gel to yield the pure N-(2-(diethylamino)ethyl)-5-
fluoropicolinamide.

In Vitro Melanin Binding Assay

This protocol is adapted from studies on similar melanin-binding probes to assess the binding
affinity of Melanin probe-1.[3][7]

In Vitro Melanin Binding Assay
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Figure 3: Experimental workflow for in vitro melanin binding assay.
Protocol:

o Preparation of Melanin Suspension: A stock solution of synthetic melanin (e.g., from Sepia
officinalis) is prepared in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4). Serial
dilutions are made to obtain a range of melanin concentrations (e.g., 0 to 200 ppm).

 Incubation: A fixed amount of radiolabeled Melanin probe-1 (e.g., 8F-labeled) is added to
each melanin concentration and incubated at 37°C for a specified time (e.g., 1 hour) with
gentle agitation.

e Separation: The mixture is centrifuged at high speed (e.g., 20,000 x g for 5 minutes) to pellet
the melanin along with the bound probe.

» Quantification: The supernatant containing the free probe is carefully collected. The
radioactivity in both the supernatant and the pellet is measured using a gamma counter.

» Data Analysis: The percentage of the probe bound to melanin is calculated for each
concentration. These data can be used to determine binding affinity parameters such as the
dissociation constant (Kd). For similar fluoropicolinamide probes, high binding to melanin
(>98%) has been observed at melanin concentrations ranging from 3 to 200 ppm.[7]

In Vivo PET Imaging

The following protocol for in vivo PET imaging is based on studies utilizing *8F-labeled
picolinamide probes in mouse models of melanoma.[3][8]
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In Vivo PET Imaging Workflow
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Figure 4: Experimental workflow for in vivo PET imaging.

Protocol:

+ Animal Model: Melanoma-bearing mice (e.g., C57BL/6 mice with B16F10 murine melanoma
xenografts) are used.
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» Radiotracer Administration: The 8F-labeled Melanin probe-1 (e.g., approximately 3.7 MBq
or 100 uCi) is administered to the mice via tail vein injection.[3]

e PET/CT Imaging: At various time points post-injection (e.g., 0.5, 1, and 2 hours), the mice
are anesthetized and subjected to PET/CT scans to visualize the biodistribution of the
radiotracer.

 Biodistribution Study: Following the final imaging session, the mice are euthanized. Tissues
of interest (e.g., tumor, blood, heart, lung, liver, spleen, kidney, muscle, bone, and brain) are
harvested, weighed, and the radioactivity in each tissue is measured using a gamma
counter.

» Data Analysis: The radioactivity in each tissue is decay-corrected and expressed as the
percentage of the injected dose per gram of tissue (%ID/g).

Quantitative Data
In Vivo Biodistribution of ‘8F-labeled Picolinamide
Probes

The following table summarizes the biodistribution data for 8F-labeled picolinamide probes in
C57BL/6 mice bearing B16F10 melanoma tumors. The data is expressed as the mean
percentage of injected dose per gram of tissue (%ID/g) £ standard deviation.
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BENCHE

Tissue 1 r\ou-r post- 2 r\ou-rs post- Reference
injection (%IDIg) injection (%IDIg)
Blood 0.98+0.15 0.46 + 0.08 [3]
Heart 1.05+0.12 0.58 + 0.09 [3]
Lung 1.83 +0.30 1.01 +0.18 [3]
Liver 195+£0.31 1.12+£0.19 [3]
Spleen 0.82+0.14 0.49 +£0.09 [3]
Kidney 7.91+1.25 4.67 +0.78 [3]
Stomach 0.51 £ 0.09 0.32 £ 0.06 [3]
Intestine 1.27+0.21 0.89+0.15 [3]
Muscle 0.85+0.14 0.45+0.08 [3]
Bone 2.40 £ 0.26 1.72 £ 0.45 [3]
Brain 0.18 +0.03 0.11+0.02 [3]
Tumor 11.78 £1.98 16.61 = 2.60 [3]
Conclusion

Melanin probe-1 is a promising dual-modality probe for the detection and imaging of melanin.
Its ability to specifically bind to melanin allows for high-contrast imaging of melanoma tumors in
preclinical models. While detailed photophysical data and a step-by-step synthesis protocol for
the non-radioactive form are not widely published, the extensive in vivo data for its radiolabeled
analogue highlight its potential for translation into clinical applications for the diagnosis and
management of malignant melanoma. Further research is warranted to fully characterize its
photophysical properties and to develop optimized synthesis protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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and industry. Email: info@benchchem.com
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